Deoxynivalenol 3-glucuronide
Deoxynivalenol 3-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1000000-13-4
VCID:
VC0116797
InChI:
InChI=1S/C21H28O12/c1-7-3-9-20(5-22,15(27)10(7)23)19(2)4-8(16(32-9)21(19)6-30-21)31-18-13(26)11(24)12(25)14(33-18)17(28)29/h3,8-9,11-16,18,22,24-27H,4-6H2,1-2H3,(H,28,29)/t8-,9-,11+,12+,13-,14+,15-,16-,18-,19-,20-,21+/m1/s1
SMILES:
CC1=CC2C(C(C1=O)O)(C3(CC(C(C34CO4)O2)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)CO
Molecular Formula:
C₂₁H₂₈O₁₂
Molecular Weight:
472.44
Deoxynivalenol 3-glucuronide
CAS No.: 1000000-13-4
Cat. No.: VC0116797
Molecular Formula: C₂₁H₂₈O₁₂
Molecular Weight: 472.44
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1000000-13-4 |
|---|---|
| Molecular Formula | C₂₁H₂₈O₁₂ |
| Molecular Weight | 472.44 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(1R,2R,3S,7R,9R,10R,12S)-3-hydroxy-2-(hydroxymethyl)-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H28O12/c1-7-3-9-20(5-22,15(27)10(7)23)19(2)4-8(16(32-9)21(19)6-30-21)31-18-13(26)11(24)12(25)14(33-18)17(28)29/h3,8-9,11-16,18,22,24-27H,4-6H2,1-2H3,(H,28,29)/t8-,9-,11+,12+,13-,14+,15-,16-,18-,19-,20-,21+/m1/s1 |
| SMILES | CC1=CC2C(C(C1=O)O)(C3(CC(C(C34CO4)O2)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)CO |
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